N-cycloheptyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-cycloheptyl-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C23H28N4O2/c1-2-14-26-15-19(22(28)24-17-10-6-3-4-7-11-17)21-20(16-26)23(29)27(25-21)18-12-8-5-9-13-18/h5,8-9,12-13,15-17H,2-4,6-7,10-11,14H2,1H3,(H,24,28)
• InChI Key: PEBMXIXKYFVCBW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4CCCCCC4
• Molecular Formula: C23H28N4O2
• Molecular Weight: 392.5 g/mol

Description

N-cycloheptyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C23H28N4O2 and its molecular weight is 392.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research on the synthesis of 1,5-disubstituted-4-oxo-4,5-dihydro-1H-pyrazolo[4,3-c]pyridine-7-carboxamides demonstrates a synthetic route suitable for constructing a larger library of compounds. This work highlights the methodological advancements in synthesizing complex pyrazolopyridine derivatives, characterized by NMR spectroscopy and X-ray analysis (Uroš Grošelj et al., 2015).

Heterocyclic Compound Synthesis

• Studies have also explored the transformation of alkyl [(Z)-4-dimethylaminomethylidene-5-oxo-1-phenyl-4,5-dihydrolH-pyrazol-3-yl]acetate into alkyl [4-(substituted amino)methylidene-4,5-dihydro-1H-pyrazol-3-yl]acetates and their cyclization into 2H-pyrazolo[4,3-c]pyridine-7-carboxylates. This research broadens the scope of potential applications by showcasing diverse synthetic pathways and transformations of pyrazolopyridine derivatives (B. Stanovnik et al., 2003).

Antimicrobial and Anticancer Applications

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, showcasing the therapeutic potential of pyrazolopyridine derivatives. This research provides insight into the bioactive potential of these compounds and opens avenues for their application in drug development and pharmacology (A. Rahmouni et al., 2016).

Antituberculosis Activity

• Research into 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives has identified potential Mycobacterium tuberculosis pantothenate synthetase inhibitors. This study exemplifies the application of pyrazolopyridine derivatives in addressing global health challenges such as tuberculosis (Ganesh Samala et al., 2013).